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Compound of Interest

Compound Name: GNE-495

Cat. No.: B607687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of GNE-495,

a potent and selective MAP4K4 inhibitor.[1][2][3] Understanding the solubility of this compound

is critical for its effective use in in vitro and in vivo studies. This document outlines quantitative

solubility data, detailed experimental protocols for solution preparation, and relevant signaling

pathway information.

Core Physicochemical Properties
GNE-495, with the chemical formula C₂₂H₂₀FN₅O₂ and a molecular weight of approximately

405.42 g/mol , is a small molecule inhibitor targeting Mitogen-Activated Protein Kinase Kinase

Kinase Kinase 4 (MAP4K4).[2][3][4] Its role as a MAP4K4 inhibitor places it within the broader

MAPK/ERK signaling pathway, a critical regulator of cell proliferation, differentiation, and

survival.[3][5]

Quantitative Solubility Data
The solubility of GNE-495 has been determined in various common laboratory solvents. The

following table summarizes the available quantitative data, providing researchers with essential

information for preparing stock solutions and experimental formulations. It is important to note

that the use of fresh, anhydrous DMSO is recommended, as hygroscopic DMSO can

significantly reduce the solubility of the compound.[1][6] For some solvents, achieving the

indicated concentrations may require sonication.[2][3]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 2.0 - 5.0 4.93 - 12.33
May require ultrasonic

treatment.[2][3][7][8]

Ethanol
Insoluble/Slightly

Soluble
- [1][7]

Water Insoluble - [1]

DMF 5.0 12.33

DMSO:PBS (pH 7.2)

(1:7)
0.125 0.31 [7][8]

Experimental Protocols & Methodologies
While specific, detailed experimental protocols for determining the solubility of GNE-495 are not

extensively published in primary literature, standardized laboratory procedures are applicable.

The data presented by chemical suppliers are typically generated through kinetic or

thermodynamic solubility assays.

General Protocol for Stock Solution Preparation (DMSO)
Weighing: Accurately weigh the desired amount of GNE-495 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

target concentration (e.g., for a 10 mM stock solution, add 246.66 µL of DMSO to 1 mg of

GNE-495).

Dissolution: Vortex the solution thoroughly. If complete dissolution is not achieved, sonicate

the mixture in a water bath for several minutes until the solution is clear.[2][3]

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.[1][3][4] Stock solutions in DMSO are stable for at least 6 months at

-80°C.[4][6]
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Preparation of Aqueous Solutions for In Vivo Studies
GNE-495 is poorly soluble in aqueous solutions, necessitating the use of co-solvents and

surfactants for in vivo formulations. Below are examples of vehicle formulations reported for

GNE-495 administration. The general principle involves first dissolving GNE-495 in a small

amount of DMSO, followed by the sequential addition of other excipients.

Formulation 1 (for 1 mg/mL suspension):[3]

Start with a stock solution of GNE-495 in DMSO.

Sequentially add the following, ensuring the solution is mixed well after each addition:

40% PEG300

5% Tween-80

53% PBS (to make up the final volume)

This will result in a suspended solution that may require sonication.[3]

Formulation 2 (for ≥ 0.22 mg/mL clear solution):[3]

Start with a stock solution of GNE-495 in DMSO.

Sequentially add the following, ensuring the solution is mixed well after each addition:

40% PEG300

5% Tween-80

45% saline (to make up the final volume)

Formulation 3 (for ≥ 0.22 mg/mL clear solution):[3]

Start with a stock solution of GNE-495 in DMSO.

Add to a solution of 20% SBE-β-CD in saline to make up 90% of the final volume.
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Formulation 4 (for oral administration):[1]

Prepare a clarified stock solution of 4 mg/mL GNE-495 in DMSO.

For a 1 mL working solution, add 50 µL of the DMSO stock to 950 µL of corn oil and mix

thoroughly.

Visualizing Experimental Workflows and Signaling
Pathways
To further aid researchers, the following diagrams illustrate a typical experimental workflow for

solubility determination and the signaling pathway in which GNE-495 is active.
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Caption: A generalized workflow for determining the solubility of a compound like GNE-495.
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Caption: A simplified diagram of the MAPK/ERK signaling pathway, highlighting the inhibitory

action of GNE-495 on MAP4K4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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